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For researchers, scientists, and drug development professionals utilizing network data,

accurately mapping IP addresses to a geographic location is crucial for a variety of

applications, from understanding regional user engagement with scientific data platforms to

monitoring the geographic distribution of clinical trial participants. This guide provides a

comparative overview of sources for IP address to geolocation mapping, with a specific focus

on AS1928370, an autonomous system belonging to the Serviço Federal de Processamento

de Dados (SERPRO), the Brazilian Federal Data Processing Service.

Given the challenges in obtaining a public ground truth dataset for a specific autonomous

system, this guide leverages publicly available accuracy reports and tools from commercial and

academic sources to provide a comparative framework. It is important to note that the accuracy

of IP geolocation can vary significantly based on the geographic region and the specific IP

range.

Comparison of IP Geolocation Providers
Several commercial and community-supported services offer IP address to geolocation

mapping. These services employ various methodologies to build and maintain their databases,

including collecting data from internet service providers (ISPs), analyzing network routing data,

and utilizing user-provided location information. The following table summarizes key metrics for

some of the prominent providers.
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Provider/Sourc
e

Reported
Global
Country-Level
Accuracy

Reported
Global City-
Level
Accuracy

Data Update
Frequency

Methodology
Highlights

MaxMind GeoIP2 >99.8%

Varies by country

(See Brazil-

specific data

below)

Weekly

Proprietary

methods,

including ISP

data and network

analysis.[1]

IPinfo High High Daily

Proprietary data

sources and

daily updates.

IP2Location High High Monthly

Combination of

ISP data,

network traffic

analysis, and

user-submitted

data.

DB-IP High High Monthly

Aggregates data

from multiple

sources and

uses machine

learning for

refinement.

Academic

Studies

(General)

95% - 99%[2] 50% - 80%[2] N/A

Based on

analysis of

various

commercial and

public databases

against ground

truth data.[3][4]

Note: "High" is indicated where providers do not offer a specific public percentage but are

widely recognized in the industry. The accuracy of city-level data is notably more variable than
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country-level data.[2]

Brazil-Specific Geolocation Accuracy
MaxMind provides a tool to compare the accuracy of their GeoIP services for specific countries.

The following table presents a summary of their reported accuracy for IP addresses in Brazil.

This data provides a more targeted, albeit still generalized, view of what researchers can

expect for IP addresses within AS1928370.

Accuracy Radius GeoIP2 Precision Services GeoLite2 (Free)

Within 100 km of the actual

location
78% 68%

Within 250 km of the actual

location
85% 76%

Within 500 km of the actual

location
89% 81%

Within 1000 km of the actual

location
95% 91%

Data sourced from the MaxMind GeoIP accuracy comparison tool for Brazil.

Experimental Protocols and Methodologies
The quantitative data presented in this guide is based on the methodologies reported by the

respective IP geolocation providers and findings from academic research.

Commercial Provider Methodology:

Commercial providers typically rely on a combination of the following data sources and

techniques:

ISP-Provided Data: Direct data feeds from Internet Service Providers linking IP address

blocks to specific geographic areas.
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Network Infrastructure Analysis: Mapping the physical location of network infrastructure such

as routers and data centers.

User-Submitted Data: Voluntary submission of location data by users, often from applications

with GPS capabilities.

Data Mining and Machine Learning: Algorithms to analyze and correlate various data points

to infer the location of an IP address.

Academic Research Methodology:

Independent academic studies on the accuracy of IP geolocation databases typically follow a

protocol that involves:

Ground Truth Dataset Collection: Assembling a dataset of IP addresses with known, verified

physical locations. This is the most critical and challenging step.

Querying Geolocation Databases: Submitting the IP addresses from the ground truth dataset

to the APIs or databases of various providers.

Error Calculation: Calculating the distance between the provider's returned location and the

actual location in the ground truth dataset.

Statistical Analysis: Analyzing the distribution of errors to determine the accuracy of each

provider at different geographic resolutions (e.g., city, state, country).

Visualizing the Geolocation Data Landscape
To better understand the flow of information and the factors influencing the accuracy of IP

geolocation, the following diagrams, generated using the DOT language, illustrate key

concepts.
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Caption: Workflow of IP Geolocation Data Sourcing and Processing.
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Caption: Experimental Workflow for Comparing Geolocation Providers.

Limitations and Considerations for AS1928370
While the data presented offers a valuable overview, researchers working with IP addresses

from AS1928370 should be aware of the following limitations:

Lack of a Specific Ground Truth Dataset: The accuracy data for Brazil is a national aggregate

and may not perfectly reflect the accuracy for a specific government-affiliated autonomous

system like AS1928370. The physical distribution of SERPRO's infrastructure will influence

the geolocation accuracy for its IP ranges.

Dynamic Nature of IP Allocations: IP address assignments can change, and it is crucial to

use a provider with a high frequency of data updates to ensure the most current geolocation

information.
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Purpose of the Autonomous System: As AS1928370 is operated by a federal data

processing service, its IP addresses may be used for a variety of purposes, including data

centers and government offices. The type of use can impact the stability and geographic

specificity of the IP address.

Conclusion
For researchers and professionals in the drug development field, leveraging IP geolocation

data can provide valuable insights. When working with IP addresses from a specific

autonomous system such as AS1928370, it is recommended to use a reputable commercial

provider with a high-frequency update cycle and to be mindful of the inherent limitations in

geolocation accuracy, particularly at the city level. The Brazil-specific data from providers like

MaxMind can serve as a useful, though generalized, benchmark. For highly sensitive

applications, researchers should consider the reported accuracy radii and the potential for

location discrepancies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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